Cas no 132486-36-3 (1-Penten-3-ol, 4-methyl-, (S)-)

1-Penten-3-ol, 4-methyl-, (S)- structure
132486-36-3 structure
Product Name:1-Penten-3-ol, 4-methyl-, (S)-
CAS No:132486-36-3
MF:C6H12O
MW:100.158882141113
CID:1230962
PubChem ID:11083836
Update Time:2025-04-20

1-Penten-3-ol, 4-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Penten-3-ol, 4-methyl-, (S)-
    • 132486-36-3
    • SCHEMBL13252057
    • (3S)-4-Methyl-1-penten-3-ol
    • DTXSID401310826
    • SZKVYEHTIWILMA-ZCFIWIBFSA-N
    • Inchi: 1S/C6H12O/c1-4-6(7)5(2)3/h4-7H,1H2,2-3H3/t6-/m1/s1
    • InChI Key: SZKVYEHTIWILMA-ZCFIWIBFSA-N
    • SMILES: O[C@H](C=C)C(C)C

Computed Properties

  • Exact Mass: 100.08886
  • Monoisotopic Mass: 100.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 57.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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